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Compound of Interest

Compound Name: Yttrium-89

Cat. No.: B1243484 Get Quote

Disclaimer: This document provides guidance on handling Yttrium-89. It is crucial to consult

the specific Safety Data Sheet (SDS) for the exact yttrium compound you are using and

conduct a thorough risk assessment before commencing any work.

Yttrium-89 (⁸⁹Y) is the only stable and naturally occurring isotope of the element yttrium,

constituting 100% of its natural abundance.[1][2][3][4][5] Unlike other yttrium isotopes, such as

the medically significant Yttrium-90, Yttrium-89 is not radioactive.[1][2][4][5] Therefore, the

required safety precautions are based on the chemical properties of yttrium and its compounds,

rather than radiological hazards. Yttrium, particularly in powdered form, can be flammable and

an irritant.[6][7]

Personal Protective Equipment (PPE)
To ensure personal safety and minimize exposure when handling yttrium compounds, the

following personal protective equipment is recommended.
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Body Part
Personal Protective
Equipment

Specifications and
Remarks

Eyes/Face
Safety glasses with side

shields or goggles

Essential to protect against

airborne particles and dust.[8]

[9]

Skin
Chemical-resistant gloves

(e.g., nitrile)

Inspect gloves for any damage

before use.[8][9]

Lab coat or protective work

clothing

Prevents skin contact with

yttrium compounds.[8][9]

Respiratory NIOSH-approved respirator

Necessary when handling fine

powders or when engineering

controls are insufficient to

prevent inhalation of dust.[6][8]

[9]

Operational Plan: Handling and Storage
Adherence to proper handling and storage protocols is vital for maintaining the integrity of the

material and ensuring a safe laboratory environment.

Handling Guidelines:

Work in a well-ventilated area, such as a chemical fume hood, especially when handling

powders to minimize inhalation.[6][9]

Avoid the creation of dust.[6][7]

Wash hands thoroughly with soap and water after handling.[6][8]

Refrain from eating, drinking, or smoking in the work area.[6][8]

Storage Guidelines:

Store in a cool, dry, and well-ventilated location.[6][9]
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Keep containers tightly sealed to prevent moisture absorption.[6][8]

Store away from incompatible materials such as acids and oxidizing agents.[6]

Disposal Plan
Yttrium-89 waste is managed as chemical waste and must be disposed of in compliance with

all federal, state, and local regulations.

Disposal Procedure:

Collect yttrium waste in a designated, labeled, and sealed container.

Do not mix with other chemical waste unless explicitly permitted by your institution's safety

guidelines.

Arrange for waste pickup through your institution's environmental health and safety

department or a licensed professional waste disposal service.

Do not dispose of yttrium waste down the drain or in regular trash.[6]

Experimental Workflow: Safe Handling of Yttrium-89
Compounds
The following diagram illustrates a standard workflow for the safe handling of Yttrium-89
compounds in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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